Cas no 1858241-63-0 (2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 1858241-63-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD29034981
• CID: 4709147
• Update Time: 2025-10-28

2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione
• FCH4234775
• 1H-isoindole-1,3(2H)-dione, 2-bromo-4,5,6,7-tetrahydro-

• MDL： MFCD29034981
• Inchi： 1S/C8H8BrNO2/c9-10-7(11)5-3-1-2-4-6(5)8(10)12/h1-4H2
• InChI Key： WXDJAIACPITNNA-UHFFFAOYSA-N
• SMILES： BrN1C(C2=C(C1=O)CCCC2)=O

Computed Properties

• Exact Mass: 228.974
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4

Additional information on 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione

Recent Advances in the Study of 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS: 1858241-63-0)

The compound 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS: 1858241-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its brominated isoindole-dione structure, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on elucidating its chemical properties, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

One of the primary research objectives has been to explore the synthetic utility of 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a versatile building block for the construction of complex heterocyclic frameworks. The bromine substituent at the 2-position facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This reactivity has been leveraged to synthesize a series of derivatives with enhanced pharmacological profiles, particularly in targeting protein-protein interactions implicated in cancer and neurodegenerative diseases.

In addition to its synthetic applications, the biological activity of 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione has been investigated. Preliminary in vitro studies have revealed its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibition of cyclooxygenase-2 (COX-2), suggesting potential as anti-inflammatory agents. Further mechanistic studies are underway to elucidate the binding modes and optimize the selectivity of these inhibitors.

The pharmacokinetic properties of 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione and its derivatives have also been a focus of recent research. A collaborative study between academic and industrial researchers (European Journal of Pharmaceutical Sciences, 2023) highlighted the compound's favorable metabolic stability and bioavailability in preclinical models. These findings underscore its potential as a lead compound for further optimization and clinical development. However, challenges such as solubility and off-target effects remain to be addressed in subsequent studies.

Looking ahead, the integration of computational chemistry and high-throughput screening approaches is expected to accelerate the discovery of novel applications for 2-Bromo-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione. Recent advancements in artificial intelligence-driven drug design have enabled the prediction of its interactions with biological targets, paving the way for the rational design of next-generation therapeutics. As research continues to unfold, this compound is poised to play a pivotal role in bridging chemical synthesis and biological innovation.